Cas no 1503294-24-3 (1-(2,4-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(2,4-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1503294-24-3
• MF: C₁₁H₁₃Cl₂N
• MW: 230.133620977402
• CID: 6325937
• PubChem ID: 83711416
• Update Time: 2025-05-19

1-(2,4-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine
• 1503294-24-3
• EN300-1986565

• Inchi： 1S/C11H13Cl2N/c1-10(2)6-11(10,14)8-4-3-7(12)5-9(8)13/h3-5H,6,14H2,1-2H3
• InChI Key： KSFQZIZEPGFAAC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CC1(C)C)N)Cl

Computed Properties

• Exact Mass: 229.0425048g/mol
• Monoisotopic Mass: 229.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2,4-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 1-(2,4-Dichlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1503294-24-3)

The compound 1-(2,4-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1503294-24-3) is a cyclopropane derivative with significant interest in pharmaceutical and agrochemical research. Its unique structural features, including the dichlorophenyl moiety and dimethylcyclopropyl group, contribute to its potential applications in drug discovery and crop protection. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for novel small-molecule compounds like 1503294-24-3 has surged due to their versatility in medicinal chemistry. The 2,4-dichlorophenyl component is known for its electron-withdrawing properties, which can enhance the compound's stability and reactivity. Meanwhile, the dimethylcyclopropyl ring introduces steric hindrance, a feature often leveraged to improve selectivity in target interactions. These attributes make 1-(2,4-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine a promising candidate for further development.

The synthesis of CAS 1503294-24-3 typically involves multi-step organic reactions, including cyclopropanation and amine functionalization. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to optimize yield and purity. Analytical methods like HPLC and NMR spectroscopy are critical for characterizing this compound, ensuring compliance with industry standards for research use.

From a commercial perspective, 1-(2,4-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine is gaining traction as a building block for more complex molecules. Its applications span pharmaceutical intermediates, agrochemical formulations, and material science. For instance, derivatives of this compound have shown potential in pesticide development, where their structural rigidity may contribute to prolonged activity in field conditions.

Environmental and safety profiles of 1503294-24-3 are also under scrutiny, aligning with global trends toward green chemistry. Researchers are investigating its biodegradability and ecotoxicological effects to ensure sustainable use. Regulatory frameworks such as REACH and EPA guidelines provide benchmarks for handling and disposal, emphasizing the importance of responsible research practices.

Frequently asked questions about 1-(2,4-dichlorophenyl)-2,2-dimethylcyclopropan-1-amine include its solubility in common solvents (e.g., DMSO, ethanol), storage conditions (recommended at -20°C), and compatibility with biochemical assays. These practical considerations are vital for laboratories aiming to integrate this compound into their workflows.

In summary, CAS 1503294-24-3 represents a chemically intriguing and functionally diverse molecule. Its relevance to drug discovery, crop science, and molecular design underscores its value in contemporary research. As scientific inquiry advances, this compound is poised to play a pivotal role in addressing challenges across multiple industries.